2,2,2-trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide
Overview
Description
2,2,2-trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide is a chemical compound with the molecular formula C8H14F3NO4 and a molecular weight of 245.2 . It is also known by its CAS number 1087255-08-0 .
Molecular Structure Analysis
The molecular structure of this compound consists of a trifluoroacetamide group attached to a hydroxyethoxyethyl group . This structure is characterized by the presence of fluorine atoms, which can significantly influence the compound’s physical and chemical properties.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, were not available in the sources I found .Scientific Research Applications
Chemical Synthesis and Derivatives
Chemical Synthesis Applications : The compound 2,2,2-Trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide is utilized in chemical syntheses, particularly in the creation of α-Trifluoromethylamines, which are important for developing biologically active compounds (Gagosz & Zard, 2006).
Formation of Diverse Compounds : This chemical is used in reactions with alkenes and dienes, leading to the formation of various derivatives like iodoamidation products and cyclic acetamides. These reactions demonstrate its versatility in organic synthesis (Shainyan et al., 2015).
Pharmaceutical and Biological Research
Intermediate in Drug Synthesis : It serves as an intermediate in synthesizing antimalarial drugs. For example, it's used in the chemoselective acetylation of 2-aminophenol for creating N-(2-hydroxyphenyl)acetamide, a component in antimalarial drug synthesis (Magadum & Yadav, 2018).
Development of Potential Pesticides : Derivatives of this compound are explored for their potential use as pesticides. For instance, certain acetamide derivatives exhibit promising pesticidal properties, suggesting potential agricultural applications (Olszewska et al., 2009).
Materials Science
- Polymer Chemistry : In polymer chemistry, it is used as an intermediate for synthesizing complex compounds like 4-Benzyl-10,19-Diethyl-4,10,19-Triaza-1,7,13,16-Tetraoxacycloheneicosane, indicating its role in developing new polymeric materials (Krakowiak & Bradshaw, 2003).
Properties
IUPAC Name |
2,2,2-trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10F3NO3/c7-6(8,9)5(12)10-1-3-13-4-2-11/h11H,1-4H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNRCOGKAZKSKNB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCO)NC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40718157 | |
Record name | 2,2,2-Trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40718157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
302331-18-6 | |
Record name | 2,2,2-Trifluoro-N-[2-(2-hydroxyethoxy)ethyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40718157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.